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Compound of Interest

Compound Name:
(4-Bromophenyl)(2,2-

diethoxyethyl)sulfane

Cat. No.: B1339859 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a technical overview of safety and handling precautions for

(4-Bromophenyl)(2,2-diethoxyethyl)sulfane. It is intended to supplement, not replace, the

official Safety Data Sheet (SDS) provided by the manufacturer. A thorough risk assessment

should be conducted before any handling of this chemical.

Core Safety Information
This section summarizes the essential safety data for (4-Bromophenyl)(2,2-
diethoxyethyl)sulfane, providing a quick reference for hazard identification and immediate

precautions.

Chemical Identification and Properties
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Property Data

Chemical Name (4-Bromophenyl)(2,2-diethoxyethyl)sulfane

CAS Number 96804-05-6

Molecular Formula C₁₂H₁₇BrO₂S

Molecular Weight 305.23 g/mol [1][2][3]

Physical Form Liquid[2]

Purity Typically >95.0%[3]

GHS Hazard Classification
The Globally Harmonized System (GHS) classification indicates the primary hazards

associated with this compound.

Pictogram Signal Word Hazard Statements

alt text Warning

H302: Harmful if swallowed.[1]

H312: Harmful in contact with

skin.[1] H315: Causes skin

irritation.[4] H401: Toxic to

aquatic life.[4]

Handling and Storage Protocols
Proper handling and storage are critical to ensure the safety of laboratory personnel and the

integrity of the compound.

Personal Protective Equipment (PPE)
The following PPE must be worn when handling (4-Bromophenyl)(2,2-diethoxyethyl)sulfane:
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Protection Area Specification

Eye/Face Protection

Chemical safety goggles or a full-face shield,

approved under standards such as NIOSH (US)

or EN 166 (EU).

Skin Protection

Chemically resistant gloves (e.g., nitrile) and a

lab coat. Ensure gloves are inspected before

use and disposed of properly.[4]

Respiratory Protection
Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood.

Safe Handling and Storage
Condition Requirement

Handling

Avoid contact with skin and eyes.[5] Do not

breathe vapors or mist. Do not eat, drink, or

smoke in the work area.[1][4] Wash hands and

any exposed skin thoroughly after handling.[1]

[4]

Storage

Store in a tightly sealed container in an inert

atmosphere.[1] Recommended storage

temperature is 2-8°C.[1][2]

Emergency and First-Aid Procedures
Immediate and appropriate response to exposure is crucial.
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Exposure Scenario First-Aid Response

If Swallowed

Call a POISON CENTER or doctor immediately.

[4] Rinse mouth with water.[4] Do NOT induce

vomiting.[6]

If on Skin

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water.[4] If skin irritation occurs, seek medical

advice.[4]

If Inhaled

Move the individual to fresh air and keep them

in a position comfortable for breathing.[1] Seek

medical attention if you feel unwell.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[6] Seek immediate medical

attention.

Experimental Safety Protocols
The GHS hazard classifications are based on standardized toxicological testing. The

methodologies for these key assessments are detailed below.

Acute Oral Toxicity (OECD Guideline 420)
This test determines the "Harmful if swallowed" (H302) classification.

Principle: The Fixed Dose Procedure is a method to assess acute oral toxicity that avoids

using death as an endpoint, relying instead on the observation of clear signs of toxicity at

one of a series of fixed dose levels.[4]

Methodology:

Animal Model: The test is typically conducted using rats, usually females.[4]

Procedure: A sighting study is performed to determine the appropriate starting dose.

Subsequently, animals are dosed in a stepwise manner at fixed dose levels (e.g., 5, 50,
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300, 2000 mg/kg). The presence or absence of toxicity at one dose determines the next

dose.[5]

Administration: The substance is administered by oral gavage. Animals are typically fasted

before dosing.

Observations: Animals are observed for signs of toxicity and mortality for at least 14 days.

Body weight is recorded weekly.

Classification: The substance is classified according to the GHS based on the dose at

which evident toxicity is observed.[4]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test determines the "Causes skin irritation" (H315) classification.

Principle: This in vivo test evaluates the potential of a substance to cause reversible

inflammatory changes to the skin.[1]

Methodology:

Animal Model: The albino rabbit is the preferred species for this test.[2][6]

Procedure: A small amount of the test substance (0.5 mL for liquids) is applied to a patch

of shaved skin (approximately 6 cm²).[2] The patch is then covered with a gauze dressing.

Exposure and Observation: The substance is typically left in contact with the skin for 4

hours.[2] After removal, the skin is evaluated for erythema (redness) and edema (swelling)

at specified intervals (1, 24, 48, and 72 hours). The reversibility of any observed effects is

assessed for up to 14 days.[1]

Classification: The substance is classified based on the mean scores of the skin reactions.

Aquatic Toxicity - Acute Immobilization Test (OECD
Guideline 202)
This test determines the "Toxic to aquatic life" (H401) classification.
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Principle: This test assesses the acute toxicity of a substance to freshwater invertebrates,

typically Daphnia magna (water fleas), by determining the concentration that immobilizes

50% of the population (EC50) over a 48-hour period.[7][8][9]

Methodology:

Test Organism: Young daphnids (<24 hours old) are used.[7][9]

Procedure: The daphnids are exposed to a range of at least five concentrations of the test

substance in water, along with a control group.[7][10]

Exposure Conditions: The test is conducted for 48 hours under controlled lighting and

temperature (20 ± 2 °C). The daphnids are not fed during the exposure period.[7]

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim for 15 seconds after gentle agitation of

the test vessel.[7]

Endpoint: The 48-hour EC50 value is calculated and used for classification.[10][11]

Safe Handling Workflow Visualization
The following diagram outlines the logical workflow for the safe handling of (4-Bromophenyl)
(2,2-diethoxyethyl)sulfane from receipt to disposal.
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Safe Handling and Emergency Workflow

2. Don Appropriate PPE 3. Prepare Fume Hood 4. Handle Chemical

5. Decontaminate & Clean

6. Dispose of Waste Properly

7. Doff PPE & Wash Hands

8. Store Securely (2-8°C)

Administer First Aid
(See Section 3)

Seek Medical Attention
(Bring SDS)

Exposure_Event

Click to download full resolution via product page

Caption: A logical workflow for handling hazardous chemicals and responding to emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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